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Compound of Interest

Compound Name: 2-Hydrazinylpyridin-3-amine

CAS No.: 30962-77-7

Cat. No.: B3051096

Get Quote

CAS Number: 30962-77-7 Synonyms: 3-Amino-2-hydrazinopyridine; (3-Aminopyridin-2-

yl)hydrazine Molecular Formula: C₅H₈N₄ Molecular Weight: 124.14 g/mol [1]

Chemical Identity & Structural Significance
2-Hydrazinylpyridin-3-amine is a bifunctional heterocyclic building block characterized by a

pyridine core substituted with an amine group at the C3 position and a hydrazine moiety at the

C2 position. This specific substitution pattern is chemically significant because the ortho-

arrangement of the nucleophilic amino and hydrazine groups creates a "1,4-dinucleophilic"

system (counting the hydrazine terminal nitrogen), which is perfectly positioned for

condensation reactions to form fused bicyclic systems.
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Property Data Note

Appearance Off-white to pale yellow solid Oxidizes upon air exposure

Melting Point 168–172 °C (decomp.) Typical for hydrazinopyridines

Solubility DMSO, Methanol, dilute acid
Poor solubility in non-polar

solvents

pKa (est)
~6.5 (pyridine N), ~3.5

(hydrazine)

Hydrazine group is basic but

less so than alkyl hydrazines

due to delocalization

Synthetic Pathways
The synthesis of 2-hydrazinylpyridin-3-amine relies on Nucleophilic Aromatic Substitution

(SNAr). Unlike simple 2-chloropyridine, the precursor 2-chloro-3-aminopyridine contains an

electron-donating amino group at C3. This deactivates the ring towards nucleophilic attack at

C2, requiring more vigorous conditions (higher temperature or longer reaction times) compared

to electron-deficient analogs.

Primary Synthetic Route: SNAr Displacement
The most reliable industrial and laboratory method involves the displacement of the chlorine

atom in 2-chloro-3-aminopyridine by hydrazine hydrate.

Reaction Logic:

Substrate: 2-Chloro-3-aminopyridine (CAS 6298-19-7).

Nucleophile: Hydrazine hydrate (N₂H₄·H₂O).

Solvent: Ethanol, n-Butanol, or neat hydrazine (if high temp required).

Mechanism: The hydrazine nitrogen attacks the C2 position, forming a Meisenheimer-like

intermediate stabilized by the ring nitrogen. Chloride is then eliminated, restoring aromaticity.
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Figure 1: SNAr synthesis pathway.[2] The electron-donating C3-amino group necessitates

forcing conditions (reflux) to overcome ring deactivation.

Reactivity & Applications in Drug Discovery
The primary utility of 2-hydrazinylpyridin-3-amine lies in its ability to serve as a precursor for

[1,2,4]triazolo[4,3-a]pyridines. This fused scaffold is a bioisostere of quinoline and is widely

found in kinase inhibitors (e.g., p38 MAP kinase inhibitors) and receptor antagonists (e.g.,

adenosine receptors).

Cyclization Logic
The reaction with "one-carbon" electrophiles (orthoesters, carboxylic acids, or phosgene

equivalents) triggers a cyclization involving the hydrazine terminal nitrogen and the pyridine

ring nitrogen.

Pathway A: Triazolopyridine Formation Reaction with orthoformate or formic acid yields the

parent [1,2,4]triazolo[4,3-a]pyridin-8-amine. The C3-amino group remains available for further

derivatization (e.g., amide coupling), allowing medicinal chemists to build "tail" regions for

protein binding pockets.

Pathway B: Pyridotriazine Formation Reaction with 1,2-dicarbonyls (like glyoxal) can lead to

pyrido[2,3-e][1,2,4]triazines, utilizing both the hydrazine and the C3-amine.
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Figure 2: Divergent synthesis pathways. The compound serves as a "linchpin" for fusing 5- or

6-membered rings onto the pyridine core.

Experimental Protocol: Synthesis & Validation
Note: Hydrazines are toxic and potential carcinogens. All operations must be performed in a

fume hood.

Protocol: Preparation from 2-Chloro-3-aminopyridine
Objective: Synthesize 2-hydrazinylpyridin-3-amine on a 10 mmol scale.

Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagents:

2-Chloro-3-aminopyridine: 1.28 g (10 mmol)

Hydrazine Hydrate (80% or 98%): 5.0 mL (~80-100 mmol, 8-10 equivalents). Excess is

critical to prevent dimer formation (bis-pyridyl hydrazine).

Solvent: Ethanol (10 mL) or n-Butanol (for higher reflux temp if reaction is slow).

Reaction:
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Dissolve the chloropyridine in the solvent.[3][4]

Add hydrazine hydrate dropwise at room temperature.

Heat to reflux (approx. 80°C for EtOH, 118°C for n-BuOH) for 6–12 hours.

Monitoring: Check by TLC (System: 10% MeOH in DCM). The starting material (higher Rf)

should disappear.

Work-up:

Cool the mixture to 0°C. The product may precipitate directly.

If precipitated: Filter the solid, wash with cold ethanol (2 x 5 mL) and diethyl ether.

If not precipitated: Concentrate under reduced pressure to remove solvent and excess

hydrazine. Triturate the residue with cold ether/hexane to induce crystallization.

Purification: Recrystallization from ethanol or toluene is standard if high purity is required.

Self-Validating Analytical Checkpoints
Test Expected Result Failure Mode Analysis

TLC

Single spot, lower Rf than SM,

stains with Ninhydrin (amine)

and Anisaldehyde (hydrazine).

Multiple spots: Likely bis-

substitution (dimer) if

hydrazine equivalents were too

low.

¹H NMR (DMSO-d₆)

Peaks for pyridine protons

(3H). Broad singlets for -NH₂

(C3) and -NHNH₂ (C2).

Missing -NHNH₂ peaks:

Oxidation to azo compound or

incomplete reaction.

Mass Spec (ESI+) [M+H]⁺ = 125.08

[M+H]⁺ = 217: Indicates

formation of dimer (bis(3-

aminopyridin-2-yl)amine).

Safety & Handling
Toxicity: Hydrazine derivatives are suspected carcinogens and skin sensitizers.
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Stability: The free base is prone to oxidation (turning brown/red). Store under inert gas

(Nitrogen/Argon) at -20°C for long-term stability.

Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless

intended for reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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